Cas no 1354015-68-1 (N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine)

• Product Name: N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine
• CAS No: 1354015-68-1
• MF: C₁₆H₂₇N₃
• MW: 261.405683755875
• CID: 2157712
• Update Time: 2025-06-13

N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-((r)-1-benzyl-piperidin-3-yl)-n*1*-ethyl-ethane-1,2-diamine
• (R)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine
• AM96523
• N-[(3R)-1-Benzyl-3-piperidinyl]-N-ethyl-1,2-ethanediamine
• N1-((R)-1-benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine
• N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

• Inchi： 1S/C16H27N3/c1-2-19(12-10-17)16-9-6-11-18(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,17H2,1H3/t16-/m1/s1
• InChI Key： PRGIEYMFWYMHHB-MRXNPFEDSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC[C@H](C1)N(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 238
• Topological Polar Surface Area: 32.5

Additional information on N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

Recent Advances in the Study of 1354015-68-1 and N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine

The compound with the CAS number 1354015-68-1, also known as N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 1354015-68-1, emphasizing its enantioselective synthesis to ensure high purity and biological efficacy. The (R)-enantiomer, in particular, has demonstrated superior binding affinity to specific biological targets, making it a focal point for drug development. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to optimize the synthesis process, achieving yields that are both economically viable and scalable for industrial production.

In terms of biological activity, 1354015-68-1 has been investigated for its role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that this compound exhibits high selectivity for certain receptor subtypes, which could be leveraged in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Mechanistic studies have revealed that N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine acts as an allosteric modulator, enhancing or inhibiting receptor activity in a context-dependent manner.

Further research has explored the pharmacokinetic and pharmacodynamic properties of 1354015-68-1. The compound demonstrates favorable absorption and distribution profiles, with minimal off-target effects. Metabolic stability studies indicate that it undergoes hepatic clearance without forming toxic metabolites, a critical factor for its progression into clinical trials. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the clinical translation of 1354015-68-1. Issues such as bioavailability, long-term safety, and formulation optimization need to be addressed. Ongoing research is focused on structural modifications to improve these parameters while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable therapeutic agent.

In conclusion, the latest research on 1354015-68-1 and N*1*-((R)-1-Benzyl-piperidin-3-yl)-N*1*-ethyl-ethane-1,2-diamine highlights its significant potential in medicinal chemistry. With continued investigation and optimization, this compound could pave the way for novel treatments in neurology and beyond. The integration of synthetic chemistry, biological testing, and clinical research will be essential to fully realize its therapeutic benefits.